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Compound of Interest

Compound Name: Tiemonium methylsulfate

CAS No.: 6504-57-0

Cat. No.: B1223102

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This application note details a robust and validated High-Performance Liquid Chromatography

(HPLC) method with Ultraviolet (UV) detection for the quantitative analysis of Tiemonium
methylsulfate in bulk drug substance and pharmaceutical dosage forms. Tiemonium
methylsulfate, a quaternary ammonium antimuscarinic agent, is employed for the relief of

visceral spasms.[1][2][3] The described method is simple, accurate, and precise, making it

suitable for routine quality control and stability testing.

Introduction
Tiemonium methylsulfate, chemically known as 4-[3-Hydroxy-3-phenyl-3-(2-thienyl) propyl]-4-

methyl-morpholinium methyl sulphate, acts as an antispasmodic agent with peripheral effects

similar to atropine.[2] It is crucial to have a reliable analytical method to determine its

concentration in pharmaceutical preparations to ensure safety and efficacy. While several

analytical techniques like UV spectrophotometry have been reported, HPLC offers superior

selectivity and is the preferred method for stability-indicating assays.[1][2][3][4][5] This
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document provides a comprehensive protocol for the determination of Tiemonium
methylsulfate using a reversed-phase HPLC-UV method.

Experimental
Instrumentation and Chromatographic Conditions
The analysis is performed on a standard HPLC system equipped with a UV detector. The

method utilizes a C18 column for the separation.

Table 1: HPLC-UV Chromatographic Conditions

Parameter Recommended Conditions

HPLC System Isocratic HPLC with UV-Vis Detector

Column
X-Bridge C18 (or equivalent), 5 µm, 4.6 x 250

mm

Mobile Phase

Acetonitrile: Methanol: 0.05M Potassium

Dihydrogen Phosphate (20:5:80, v/v/v), pH

adjusted to 3.0 with Orthophosphoric Acid[2]

Flow Rate 1.5 mL/min[2]

Injection Volume 20 µL

Column Temperature Ambient

Detection Wavelength 235 nm[2]

Run Time Approximately 10 minutes

Protocols
Preparation of Standard Solutions

Standard Stock Solution (100 µg/mL): Accurately weigh about 10 mg of Tiemonium
methylsulfate reference standard and transfer it to a 100 mL volumetric flask. Dissolve in

and dilute to volume with the mobile phase.[2]
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Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to achieve concentrations in the range of 2.0 to 20.0

µg/mL.[2] These solutions are used to construct the calibration curve.

Preparation of Sample Solutions (from Tablets)
Sample Stock Solution (100 µg/mL): Weigh and finely powder not fewer than 20 tablets.

Transfer an accurately weighed portion of the powder equivalent to 10 mg of Tiemonium
methylsulfate into a 100 mL volumetric flask.[2]

Add approximately 70 mL of mobile phase and sonicate for 15 minutes to ensure complete

dissolution of the active ingredient.

Allow the solution to cool to room temperature and dilute to the mark with the mobile phase.

Filter the solution through a 0.45 µm syringe filter, discarding the first few milliliters of the

filtrate.

Working Sample Solution: Dilute the filtered solution with the mobile phase to obtain a

theoretical concentration within the calibration range (e.g., 10 µg/mL).

System Suitability
Before sample analysis, the chromatographic system must meet predefined suitability criteria to

ensure the validity of the results.

Table 2: System Suitability Parameters

Parameter Acceptance Criteria

Tailing Factor (T) T ≤ 2.0

Theoretical Plates (N) N ≥ 2000

Relative Standard Deviation (RSD) of Peak Area
≤ 2.0% (for six replicate injections of a standard

solution)

Method Validation Summary
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The described method has been validated according to ICH guidelines, demonstrating its

suitability for its intended purpose.

Table 3: Method Validation Data

Parameter Result

Linearity Range 2.0 - 20.0 µg/mL[2]

Correlation Coefficient (r²) > 0.999

Accuracy (% Recovery) 98.0% - 102.0%

Precision (% RSD) < 2.0%

Limit of Detection (LOD) ~0.25 µg/mL[6]

Limit of Quantification (LOQ) ~0.75 µg/mL[6]

Experimental Workflow and Diagrams
The overall workflow for the quantification of Tiemonium methylsulfate is depicted below.
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Caption: HPLC-UV analysis workflow for Tiemonium methylsulfate.

The logical relationship for the preparation of the mobile phase is outlined in the following

diagram.
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Mobile Phase Components

Acetonitrile (20 parts)

Mix Components

Methanol (5 parts) 0.05M KH2PO4 (80 parts)

Adjust pH to 3.0
with Orthophosphoric Acid

Filter through 0.45 µm membrane

Degas (Sonication)

Final Mobile Phase

Click to download full resolution via product page

Caption: Preparation steps for the HPLC mobile phase.

Conclusion
The HPLC-UV method described in this application note is demonstrated to be suitable for the

routine quantification of Tiemonium methylsulfate in pharmaceutical products. The method is

linear, accurate, and precise, and the clear separation of the analyte peak from potential

excipients indicates its specificity. This protocol can be readily implemented in a quality control

laboratory for the analysis of Tiemonium methylsulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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